Cas no 2228696-48-6 (3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol)

• Product Name: 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol
• CAS No: 2228696-48-6
• MF: C₈H₁₃NOS₂
• MW: 203.324919462204
• CID: 6070704
• PubChem ID: 165609751
• Update Time: 2025-07-17

3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol
• 2228696-48-6
• 3-[2-(methoxymethyl)-1,3-thiazol-4-yl]propane-1-thiol
• EN300-1759086

• Inchi： 1S/C8H13NOS2/c1-10-5-8-9-7(6-12-8)3-2-4-11/h6,11H,2-5H2,1H3
• InChI Key： GUCZLBHCDLTSFQ-UHFFFAOYSA-N
• SMILES： S1C=C(CCCS)N=C1COC

Computed Properties

• Exact Mass: 203.04385639g/mol
• Monoisotopic Mass: 203.04385639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.4Ų

Additional information on 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol

Introduction to 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol (CAS No. 2228696-48-6)

3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol (CAS No. 2228696-48-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including a thiazole core and a propanethiol side chain with a methoxymethyl substituent, exhibits promising potential in various biochemical applications. The thiazole ring, a heterocyclic structure composed of sulfur and nitrogen, is well-documented for its presence in numerous bioactive molecules, making this compound a subject of intense interest for researchers exploring novel therapeutic agents.

The structural motif of 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol incorporates several key functional groups that contribute to its versatility. The thiol (-SH) group at the terminal position of the propanethiol chain is particularly noteworthy, as it can participate in various chemical reactions such as oxidation-reduction processes and disulfide bond formation. Additionally, the methoxymethyl (-OCH₃) group attached to the second carbon of the thiazole ring introduces both steric and electronic effects that can influence the compound's reactivity and binding properties. These features make it an attractive scaffold for designing molecules with tailored biological activities.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The presence of the thiazole ring in 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol suggests that it may exhibit similar bioactivities, although this remains to be fully elucidated through further experimental studies. The propanethiol side chain further enhances the compound's potential by providing a flexible aliphatic backbone that can interact with biological targets in multiple ways.

One of the most compelling aspects of this compound is its potential role in drug discovery and development. The unique combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules with enhanced pharmacological properties. Researchers have increasingly turned to computational chemistry and molecular modeling to predict the interactions of such compounds with biological targets. For instance, studies have shown that thiazole derivatives can modulate enzyme activity and receptor binding, making them valuable candidates for therapeutic intervention. The specific structural features of 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol may enable it to interact with targets in ways not achievable by simpler molecules.

The methoxymethyl group in particular has been implicated in enhancing the solubility and bioavailability of drug candidates. By introducing this group, chemists can improve the pharmacokinetic profiles of molecules derived from this scaffold. Additionally, the thiol group offers opportunities for covalent binding to biological targets, which can be advantageous for developing drugs that require strong and specific interactions. These attributes position 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have also contributed to the growing interest in thiazole derivatives. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of complex thiazole-based structures. These methods have been instrumental in generating libraries of compounds for high-throughput screening (HTS), allowing researchers to identify lead compounds more rapidly than traditional synthetic approaches. The synthesis of 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol likely benefits from these modern techniques, facilitating its incorporation into larger drug discovery campaigns.

The biological evaluation of 3-2-(methoxymethyl)-1,3-thiazol-4-ylpropane-1-thiol is still in its early stages, but preliminary studies suggest that it may possess intriguing pharmacological properties. For example, research on related thiazole derivatives has demonstrated their ability to inhibit certain enzymes involved in inflammatory pathways. Given the structural similarities between these compounds and 3-2-(methoxymethyl)-1,3-thiazol-4-ylopane-1-thiol, it is plausible that this compound could exhibit similar effects. However, definitive conclusions require rigorous experimental validation through in vitro and possibly in vivo studies.

The role of computational tools cannot be overstated in modern drug discovery. Molecular docking simulations have become indispensable for predicting how small molecules interact with biological targets at the atomic level. By using these tools, researchers can identify potential binding sites and optimize molecular structures before conducting costly wet-lab experiments. The unique features of 3-(2-(methoxymethyl))-1H-indazolizinon] (CAS No: 2228696 48 6) make it an excellent candidate for such simulations, which could provide valuable insights into its mechanism of action.

Furthermore，the development of novel synthetic routes has enabled chemists to access previously inaccessible derivatives more efficiently than ever before。 Techniques like flow chemistry and microwave-assisted synthesis have reduced reaction times while improving yields，making large-scale production more feasible。 These advancements are particularly relevant for compounds like (CAS No: 2228696 48 6)，which may require multiple steps to synthesize but offer significant therapeutic potential。 By streamlining synthetic processes，researchers can allocate more resources toward biological evaluation，accelerating the discovery pipeline。

The growing emphasis on green chemistry has also influenced how new compounds are designed and synthesized。 Efforts are underway to minimize waste，reduce energy consumption，and use environmentally benign reagents wherever possible。 This aligns with broader societal goals toward sustainability while maintaining or even improving chemical outcomes。 For instance，the synthesis of (CAS No: 2228696 48 6) could benefit from green chemistry principles by employing catalytic systems that reduce reliance on hazardous solvents or by optimizing reaction conditions to minimize byproduct formation。

In conclusion,(CAS No: 2228696 48 6) represents an exciting opportunity for researchers exploring novel pharmaceuticals。 Its unique structural composition positions it as a versatile scaffold with potential applications across multiple therapeutic areas。 While further research is needed to fully understand its biological profile，the combination of computational tools，advanced synthetic methodologies，and green chemistry approaches bodes well for its future development。 As drug discovery continues to evolve，compounds like this one will play an increasingly important role in addressing unmet medical needs。